Cas no 102246-39-9 (2-Bromomethyl-7-fluoro-benzo[b]thiophene)

• Product Name: 2-Bromomethyl-7-fluoro-benzo[b]thiophene
• CAS No: 102246-39-9
• MF: C₉H₆BrFS
• MW: 245.111343860626
• MDL: MFCD28399008
• CID: 4676942
• Update Time: 2025-06-11

2-Bromomethyl-7-fluoro-benzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-7-fluoro-benzo[b]thiophene
• Benzo[b]thiophene, 2-(bromomethyl)-7-fluoro-

• MDL： MFCD28399008
• Inchi： 1S/C9H6BrFS/c10-5-7-4-6-2-1-3-8(11)9(6)12-7/h1-4H,5H2
• InChI Key： VXLHOLVFZAVWOB-UHFFFAOYSA-N
• SMILES： BrCC1=CC2C=CC=C(C=2S1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 28.2

Additional information on 2-Bromomethyl-7-fluoro-benzo[b]thiophene

Introduction to 2-Bromomethyl-7-fluoro-benzo[b]thiophene (CAS No. 102246-39-9)

2-Bromomethyl-7-fluoro-benzo[b]thiophene, identified by the Chemical Abstracts Service Number (CAS No.) 102246-39-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[b]thiophene family, a class of molecules known for their structural versatility and biological activity. The presence of both a bromomethyl group and a fluoro substituent makes it a particularly interesting scaffold for further chemical modification and drug development.

The structural framework of 2-Bromomethyl-7-fluoro-benzo[b]thiophene combines the aromatic stability of the benzo[b]thiophene core with the electronic and steric influences of the bromomethyl and fluoro groups. The bromomethyl group (–CH₂Br) introduces a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups, while the fluoro substituent (–F) at the 7-position modulates the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzo[b]thiophene derivatives. These compounds have shown promise in various pharmacological applications, including antiviral, anticancer, and anti-inflammatory treatments. The unique combination of structural features in 2-Bromomethyl-7-fluoro-benzo[b]thiophene positions it as a valuable intermediate for synthesizing more complex molecules with tailored biological activities.

One of the most compelling aspects of 2-Bromomethyl-7-fluoro-benzo[b]thiophene is its potential utility in medicinal chemistry. The bromomethyl functionality allows for easy conjugation with a wide range of pharmacophores, while the fluoro atom can enhance metabolic stability and improve oral bioavailability. These properties make it an attractive building block for designing small-molecule drugs that target specific biological pathways.

Recent studies have highlighted the role of benzo[b]thiophene derivatives in modulating enzyme activity and receptor binding. For instance, modifications at the 2- and 7-positions have been shown to influence the potency and selectivity of these compounds toward therapeutic targets. The introduction of fluorine at the 7-position, as seen in 2-Bromomethyl-7-fluoro-benzo[b]thiophene, has been particularly effective in enhancing binding interactions with proteins such as kinases and transcription factors.

The synthesis of 2-Bromomethyl-7-fluoro-benzo[b]thiophene typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromomethyl group, followed by selective fluorination to achieve the desired substitution pattern. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In academic research, 2-Bromomethyl-7-fluoro-benzo[b]thiophene has been employed as a key intermediate in the development of novel drug candidates. For example, researchers have utilized this compound to synthesize analogs with enhanced antitumor properties by further functionalizing the benzo[b]thiophene core. The ability to modify both the bromomethyl and fluoro positions allows for fine-tuning of physicochemical properties, such as solubility and lipophilicity, which are critical factors in drug design.

The pharmaceutical industry has also shown interest in leveraging 2-Bromomethyl-7-fluoro-benzo[b]thiophene for its potential in treating neurological disorders. Studies suggest that benzo[b]thiophene derivatives can interact with neurotransmitter receptors, offering possibilities for developing new treatments for conditions like Alzheimer's disease and Parkinson's disease. The presence of both bromomethyl and fluoro groups provides multiple opportunities for structure-activity relationship (SAR) studies to optimize therapeutic efficacy.

From a chemical biology perspective, 2-Bromomethyl-7-fluoro-benzo[b]thiophene serves as a useful tool for investigating molecular mechanisms underlying various diseases. By studying how this compound interacts with biological targets, researchers can gain insights into disease pathways and identify new therapeutic opportunities. Additionally, its use in high-throughput screening assays has facilitated the discovery of lead compounds with promising pharmacological profiles.

The future prospects for 2-Bromomethyl-7-fluoro-benzo[b]thiophene are promising, with ongoing research exploring its potential applications in drug discovery and material science. As synthetic techniques continue to evolve, it is expected that more sophisticated derivatives will be developed, further expanding their utility across multiple domains. The combination of its structural features and reactivity makes it an indispensable component in modern chemical synthesis and medicinal chemistry.